4,7-Dimethyl-2-(2-methylprop-2-enyl)-6-propan-2-ylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 4,7-dimethyl-2-(2-methylprop-2-enyl)-6-propan-2-ylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C16H21N5O2/c1-9(2)7-20-14(22)12-13(18(6)16(20)23)17-15-19(12)8-11(5)21(15)10(3)4/h8,10H,1,7H2,2-6H3
• InChI Key: GPGVBKVDSDZESF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1C(C)C)N(C(=O)N(C3=O)CC(=C)C)C
• Molecular Formula: C16H21N5O2
• Molecular Weight: 315.37 g/mol

Description

4,7-Dimethyl-2-(2-methylprop-2-enyl)-6-propan-2-ylpurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C16H21N5O2 and its molecular weight is 315.377. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Amines in Scientific Research

Carcinogenic Potential and Exposure Assessment

Research has identified various heterocyclic amines formed during the cooking of meat and fish as potentially carcinogenic compounds. Studies like those by Wakabayashi et al. (1993) explore human exposure to these compounds through diet, quantifying the levels of specific HCAs such as PhIP (2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine) and MeIQx (2-amino-3,8-dimethylimidazo[4,5-f]quinoxaline) in cooked foods and human urine. This research highlights the importance of understanding human exposure to potential carcinogens in the diet and the need for monitoring and regulating dietary intake of HCAs (Wakabayashi et al., 1993).

Metabolism and Toxicity Studies

The metabolism of HCAs and related compounds is a critical area of research, given its implications for toxicity, cancer risk, and the development of therapeutic interventions. Studies like those conducted by Birkett et al. (1983) on the metabolism of theophylline and its biotransformation products, including various methylated uric acids, contribute to a deeper understanding of how these compounds are processed in the human body. Such research can inform the development of drugs and dietary guidelines to minimize health risks associated with exposure to these compounds (Birkett et al., 1983).

Biomonitoring for Public Health

The development of biomonitoring techniques to detect and quantify the presence of HCAs and their metabolites in human biological samples is vital for public health research. Techniques like those described by Bessette et al. (2009) for measuring HAAs in human hair and rodent fur enable the assessment of long-term exposure to these compounds and their potential health impacts. Such research is crucial for the early detection of exposure to carcinogens and the implementation of preventative measures (Bessette et al., 2009).